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Compound of Interest

Compound Name:

4-Amino-2-

hydroxycyclohexanecarboxylic

acid

CAS No.: 173731-97-0

Cat. No.: B065968

Get Quote

This guide outlines the authoritative disposal and handling protocols for 4-Amino-2-
hydroxycyclohexanecarboxylic acid. As a Senior Application Scientist, I have structured this

not merely as a checklist, but as a risk-based operational system designed to ensure scientific

integrity, regulatory compliance (RCRA/EPA), and personnel safety.

Chemical Profile & Hazard Identification
Before initiating disposal, you must understand the physicochemical nature of the waste.[1] 4-
Amino-2-hydroxycyclohexanecarboxylic acid is an amphoteric carbocyclic compound. Its

dual functionality (amine and carboxylic acid) means it can exist as a zwitterion, significantly

influencing its solubility and reactivity during waste consolidation.
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Property Characteristic Operational Implication

Chemical Structure
Cyclohexane ring with -NH₂, -

OH, and -COOH groups

Amphoteric; acts as both acid

and base.

Physical State Solid (Crystalline powder)
Dust generation risk during

transfer.[2]

Solubility Water soluble (pH dependent)
Do not dispose of via sanitary

sewer without explicit permit.

GHS Classification Irritant (Skin/Eye/Respiratory)

Requires PPE (Nitrile gloves,

safety goggles, N95/P100 if

dusting).

RCRA Status Non-listed (Not P or U listed)

Classify as Hazardous Waste

due to toxicity/irritant potential

unless tested otherwise.

Pre-Disposal: Segregation & Storage[3]
Effective disposal begins at the bench. Improper segregation is the leading cause of waste

container pressurization and accidents.

Amphoteric Warning: Because this compound contains both basic (amine) and acidic

(carboxylic) moieties, it buffers solutions. However, do not mix large quantities with strong

oxidizers (e.g., permanganates, nitric acid) or reactive acid chlorides, as exothermic

degradation may occur.

Satellite Accumulation: Store waste in a dedicated "Satellite Accumulation Area" (SAA) at or

near the point of generation.

Container Selection: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal

containers if the waste is in an acidic aqueous solution.

Compatibility Matrix
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Waste Stream Compatibility Action

Organic Solvents Compatible

Can be co-packed with non-

halogenated solvents for

incineration.

Aqueous Acids (pH < 2) Caution
Solubilizes the compound;

ensure no heat generation.

Strong Oxidizers INCOMPATIBLE
STOP. Do not mix. Risk of

fire/evolution of NOx gases.

Disposal Workflow: Decision Logic
The following decision tree dictates the disposal path based on the physical state of the waste.
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Waste Generation:
4-Amino-2-hydroxycyclohexanecarboxylic acid

Determine Physical State

Solid Waste
(Pure or Contaminated Debris)

Solid

Solvent Base?

Liquid

Containerize:
Wide-mouth HDPE Jar

Label:
'Hazardous Waste - Solid, Toxic/Irritant'

Transfer to EHS/Waste Facility
(Incineration)

Aqueous Solution

Water-based

Organic Solvent Solution

Solvent-based

Containerize:
Carboy (HDPE)

Containerize:
Solvent Safety Can/Bottle

Label:
'Hazardous Waste - Aqueous Toxic'

Label:
'Hazardous Waste - Flammable/Toxic'

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating solid and liquid waste streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spilled
Material)
Use this for expired reagents, contaminated weighing paper, or spill cleanup debris.

Containerize: Transfer solids into a wide-mouth HDPE jar. Do not fill beyond 90% capacity.

Labeling: Affix a hazardous waste label. Clearly write the full chemical name (no

abbreviations/formulas). Check "Toxic" and "Irritant".[3]

Deactivation (Optional/Expert Only): While incineration is preferred, small traces can be

oxidized using dilute bleach (sodium hypochlorite) if authorized by local safety officers, but

this is generally discouraged due to potential chloramine formation from the amino group.

Default to incineration.

Protocol B: Aqueous Solutions (HPLC Waste / Mother
Liquors)

pH Check: Ensure the solution is not extremely reactive (pH 4–10 is ideal for storage).

Precipitation Risk: If the solution is acidic and you add it to a basic waste stream, the

zwitterion may precipitate, clogging the container. Always add waste slowly and observe for

turbidity.

Consolidation: Pour into the "Aqueous Hazardous Waste" carboy.

Disposal: This stream is typically sent for fuel blending or wastewater treatment after off-site

processing. Do not pour down the sink.

Protocol C: Empty Containers
RCRA "RCRA Empty" Standard: A container is considered empty if:

All wastes have been removed using common practices (pouring/pumping).

No more than 2.5 cm (1 inch) of residue remains on the bottom.
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Triple Rinse: Triple rinse the container with a solvent capable of dissolving the residue (e.g.,

water or ethanol).

Rinsate Disposal: Collect the rinsate as Hazardous Waste (Liquid).

Defacement: Cross out the original label and mark "Empty". Discard as standard lab trash or

glass waste.

Emergency Response: Spill Procedures
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.[3]

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Containment
(Cover with absorbent pads)

4. Cleanup
(Sweep/Wipe into bag)

5. Decontamination
(Soap & Water wash)

6. Report
(Notify EHS)

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Specific Cleanup Steps:

Solid Spill: Avoid creating dust.[2][3][4][5] Cover with a damp paper towel (water) to suppress

particulates, then sweep into a dustpan.

Liquid Spill: Use universal absorbent pads.

Surface Decontamination: Wipe the area with water and a mild detergent. The amino-acid

nature makes it water-soluble; organic solvents are usually unnecessary for final cleaning.

Regulatory References
Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS). 29 CFR 1910.1200.[5] Link

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Identification and Listing of Hazardous Waste. 40 CFR Part 261. Link
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U.S. Environmental Protection Agency (EPA).Standards Applicable to Generators of

Hazardous Waste. 40 CFR Part 262. Link

National Institutes of Health (NIH).PubChem Compound Summary:

Aminocyclohexanecarboxylic acid derivatives.Link

Disclaimer: This guide is for educational purposes and operational planning. Always consult

your institution's Environmental Health & Safety (EHS) officer and local government regulations

before disposing of chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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